Cas no 2228670-41-3 (3-(5-chloro-2-hydroxy-3-methoxyphenyl)azetidin-3-ol)

• Product Name: 3-(5-chloro-2-hydroxy-3-methoxyphenyl)azetidin-3-ol
• CAS No: 2228670-41-3
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6518928
• PubChem ID: 165783059
• Update Time: 2025-08-01

3-(5-chloro-2-hydroxy-3-methoxyphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-hydroxy-3-methoxyphenyl)azetidin-3-ol
• EN300-1978884
• 2228670-41-3

• Inchi： 1S/C10H12ClNO3/c1-15-8-3-6(11)2-7(9(8)13)10(14)4-12-5-10/h2-3,12-14H,4-5H2,1H3
• InChI Key： HVTZHQFFNMFYBF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C1(CNC1)O)O)OC

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.7Ų

Additional information on 3-(5-chloro-2-hydroxy-3-methoxyphenyl)azetidin-3-ol

3-(5-Chloro-2-Hydroxy-3-Methoxyphenyl)Azetidin-3-Ol: A Comprehensive Overview

3-(5-Chloro-2-Hydroxy-3-Methoxyphenyl)Azetidin-3-Ol, also known by its CAS number 2228670-41-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has been the subject of extensive research, particularly in the context of its potential applications in drug development and as a bioactive agent. The compound's name itself provides a detailed description of its structure, with the azetidine ring serving as the central framework and the substituted phenyl group contributing to its diverse chemical properties.

The azetidine ring, a four-membered cyclic ether, is a key structural element in this compound. Its small size and rigidity make it an attractive scaffold for medicinal chemists seeking to design molecules with specific pharmacokinetic profiles. The phenyl group attached to the azetidine ring is further substituted with hydroxyl, methoxy, and chlorine groups at positions 2, 3, and 5, respectively. These substituents not only influence the compound's physical properties but also play a crucial role in determining its biological activity.

Recent studies have highlighted the potential of 3-(5-Chloro-2-Hydroxy-3-Methoxyphenyl)Azetidin-3-Ol as a candidate for anti-inflammatory and antioxidant therapies. Researchers have demonstrated that the compound exhibits significant free radical scavenging activity, which is attributed to the electron-donating effects of the methoxy group and the hydroxyl group on the aromatic ring. Additionally, its ability to inhibit inflammatory pathways makes it a promising lead compound for the development of novel anti-inflammatory agents.

In terms of synthesis, several methods have been explored to construct this complex molecule. One approach involves the coupling of an appropriately substituted phenol derivative with an azetidine derivative under mild conditions. This method has been optimized to achieve high yields and excellent stereochemical control, which are critical for ensuring the compound's purity and consistency.

The pharmacokinetic properties of 3-(5-Chloro-2-Hydroxy-3-Methoxyphenyl)Azetidin-3-Ol have also been investigated in preclinical models. Studies suggest that the compound has favorable absorption characteristics and moderate stability in biological systems, which are essential traits for a drug candidate. Furthermore, its metabolism and excretion pathways have been elucidated through in vitro assays, providing valuable insights into its potential toxicity profile.

Beyond its therapeutic potential, this compound has also found applications in materials science. The azetidine ring's unique electronic properties make it a suitable candidate for use in organic electronics and advanced materials. Researchers have explored its ability to act as a building block for constructing supramolecular assemblies and functional polymers.

In conclusion, 3-(5-Chloro-2-Hydroxy-3-Methoxyphenyl)Azetidin-3-Ol (CAS No. 2228670-41-3) is a versatile compound with a wide range of applications across multiple disciplines. Its structural features, coupled with its promising biological activity and favorable pharmacokinetic properties, position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new aspects of this molecule's potential, it is likely to play an increasingly important role in advancing our understanding of complex chemical systems.